Cas no 2070015-37-9 (lithium 4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate)

• Product Name: lithium 4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• CAS No: 2070015-37-9
• MF: C₈H₄ClLiN₂O₂
• MW: 202.523560523987
• CID: 4635928
• PubChem ID: 78358473
• Update Time: 2025-06-10

lithium 4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• lithium 4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• VHD01537
• D72176
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-, lithium salt
• AKOS037651664
• lithium;4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• 2070015-37-9
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylicacid,4-chloro-,lithiumsalt
• CS-17186
• CS-M2767

• Inchi： 1S/C8H5ClN2O2.Li/c9-6-4-1-2-10-7(4)11-3-5(6)8(12)13;/h1-3H,(H,10,11)(H,12,13);/q;+1/p-1
• InChI Key： YFAGMVHNLGNXJR-UHFFFAOYSA-M
• SMILES： ClC1C(C(=O)[O-])=CN=C2C=1C=CN2.[Li+]

Computed Properties

• Exact Mass: 202.0121335g/mol
• Monoisotopic Mass: 202.0121335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8

Additional information on lithium 4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylate

Lithium 4-Chloro-1H-Pyrrolo[2,3-b]Pyridine-5-Carboxylate: A Comprehensive Overview

The compound Lithium 4-Chloro-1H-Pyrrolo[2,3-b]Pyridine-5-Carboxylate, identified by the CAS number 2070015-37-9, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, particularly in the realm of optoelectronics and drug delivery systems.

The synthesis of Lithium 4-Chloro-1H-Pyrrolo[2,3-b]Pyridine-5-Carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve higher yields and better purity, making this compound more accessible for large-scale production. The incorporation of a lithium counterion enhances its stability and reactivity, which are critical for its intended applications.

One of the most notable features of this compound is its structural versatility. The pyrrolopyridine core provides a rigid framework that can be further functionalized to tailor its properties for specific uses. For instance, the presence of the chloro group at the 4-position introduces electronic and steric effects that can be exploited in designing new materials with desired optical or electronic properties. Recent studies have demonstrated its potential as a building block for constructing advanced coordination polymers and metal-organic frameworks (MOFs), which are highly sought after in catalysis and gas storage applications.

In terms of applications, Lithium 4-Chloro-1H-Pyrrolo[2,3-b]Pyridine-5-Carboxylate has shown promise in the field of drug delivery. Its ability to form stable complexes with metal ions makes it an attractive candidate for designing drug carriers with controlled release capabilities. Additionally, its compatibility with biological systems has been validated in preliminary studies, paving the way for further exploration in pharmaceutical research.

The latest research on this compound also points to its potential in the development of organic light-emitting diodes (OLEDs). Its unique electronic structure allows for efficient charge transport and emission properties, which are essential for high-performance OLEDs. Scientists are currently investigating ways to integrate this compound into OLED architectures to enhance their efficiency and longevity.

In conclusion, Lithium 4-Chloro-1H-Pyrrolo[2,3-b]Pyridine-5-Carboxylate is a versatile compound with a wide range of potential applications across multiple disciplines. Its synthesis has been refined to ensure scalability, while its structural properties continue to inspire innovative research directions. As advancements in materials science and drug delivery systems progress, this compound is expected to play an increasingly important role in shaping future technologies.